Cas no 94109-56-5 (2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI))

• Product Name: 2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI)
• CAS No: 94109-56-5
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 817298
• PubChem ID: 56841191
• Update Time: 2025-04-19

2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butanol,4,4'-oxybis-, (R*,S*)- (9CI)
• (R*,S*)-(1)-4,4'-Oxydibutan-2-ol
• DTXSID50240616
• 94109-56-5
• EINECS 302-498-8

• Inchi： 1S/C8H18O3/c1-7(9)3-5-11-6-4-8(2)10/h7-10H,3-6H2,1-2H3/t7-,8+
• InChI Key： AFSYRVDDZGJTIL-OCAPTIKFSA-N
• SMILES： O(CC[C@H](C)O)CC[C@@H](C)O

Computed Properties

• Exact Mass: 162.125594432g/mol
• Monoisotopic Mass: 162.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.7Ų